Cas no 2229694-54-4 (3-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-ol)

• Product Name: 3-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-ol
• CAS No: 2229694-54-4
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 6541675
• PubChem ID: 165688719
• Update Time: 2025-07-23

3-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-ol
• EN300-1773533
• 2229694-54-4

• Inchi： 1S/C6H7N3O3/c10-3-1-2-5-4-7-8-6(5)9(11)12/h1-2,4,10H,3H2,(H,7,8)/b2-1+
• InChI Key： VZPNCGOBNYEKDK-OWOJBTEDSA-N
• SMILES： OC/C=C/C1C=NNC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.04874109g/mol
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 94.7Ų

Additional information on 3-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-ol

Introduction to 3-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-ol (CAS No: 2229694-54-4)

3-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2229694-54-4, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a nitro group and a pyrazole moiety, which are known for their diverse biological activities and interactions with biological targets.

The< strong>pyrazole scaffold is a heterocyclic aromatic compound that is widely recognized for its role in various pharmacological applications. Pyrazole derivatives are known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The presence of the nitro group in the molecule further enhances its pharmacological potential by introducing electrophilic characteristics that can interact with biological systems in unique ways.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds. The compound 3-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-ol represents a promising candidate in this context. Its unique structural features make it a valuable tool for researchers exploring new drug candidates. The combination of the pyrazole ring and the nitro-substituted propenol moiety suggests potential interactions with various biological targets, making it a versatile compound for further investigation.

The synthesis of 3-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-ol involves complex chemical transformations that require precise control over reaction conditions. The introduction of the nitro group into the pyrazole ring necessitates careful handling to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve efficient and scalable synthesis of this compound. These methods not only enhance the yield but also minimize unwanted side reactions, ensuring the quality of the final product.

The pharmacological properties of 3-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-ol have been extensively studied in recent research. Preliminary studies indicate that this compound exhibits significant inhibitory effects on various enzymes and receptors involved in inflammatory pathways. The nitro group plays a crucial role in modulating these interactions, potentially making the compound effective against inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(3-nitro-1H-pyrazol-4-yllpropenol has shown promise in other therapeutic areas. Research has demonstrated its potential as an antimicrobial agent, capable of inhibiting the growth of various bacterial strains. This property is particularly relevant in the context of increasing antibiotic resistance, where novel antimicrobial agents are urgently needed.

The< strong>pyrazole moiety in the molecule is known to interact with biological targets such as enzymes and receptors through hydrogen bonding and other non-covalent interactions. This characteristic makes 3-(3-nitro-lH-pyrazol-l4-yllpropen-l-l ol a versatile compound for drug design. By modifying different parts of the molecule, researchers can fine-tune its pharmacological properties to target specific diseases or conditions.

In conclusion, 3-(3-nitro-lH-pyrazol-l4-yllpropen-l-l ol (CAS No: 2229694-S4-S) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.